2-[(6-amino-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(3-chlorophenyl)propanamide
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Overview
Description
CB7833407 is a selective inhibitor of Adenylyl Cyclase isoform-2 (AC2).
Scientific Research Applications
Crystal Structure Analysis
Molecular Conformation and Crystal Structure : Studies have determined the crystal structures of compounds closely related to the chemical , noting the folded conformation of the molecules. The pyrimidine ring is inclined to the benzene ring at specific angles, highlighting the compound's unique molecular geometry (Subasri et al., 2017).
Influence of Molecular Structure on Physical Properties : The crystal structures of similar compounds have been analyzed, providing insights into their physical properties and potential applications. These studies include exploring intramolecular hydrogen bonds and the molecular conformation around the methylene C atom of the thioacetamide bridge (Subasri et al., 2016).
Antitumor Activity
- Synthesis and Evaluation of Antitumor Activity : Research has been conducted on the synthesis of novel derivatives and their evaluation for antitumor activity. These studies are crucial for understanding the compound's potential in cancer treatment and developing new anticancer drugs (Hafez & El-Gazzar, 2017).
Dual Inhibitor Potential
- Inhibitors of Thymidylate Synthase and Dihydrofolate Reductase : Compounds with a similar structure have been synthesized as potential dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR). This dual inhibition is significant for therapeutic applications, particularly in cancer treatment (Gangjee et al., 2008).
properties
CAS RN |
708235-96-5 |
---|---|
Molecular Formula |
C13H13ClN4O2S |
Molecular Weight |
324.79 g/mol |
IUPAC Name |
2-[(4-amino-6-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(3-chlorophenyl)propanamide |
InChI |
InChI=1S/C13H13ClN4O2S/c1-7(21-13-17-10(15)6-11(19)18-13)12(20)16-9-4-2-3-8(14)5-9/h2-7H,1H3,(H,16,20)(H3,15,17,18,19) |
InChI Key |
VSMMUFQWUKGEOS-UHFFFAOYSA-N |
Isomeric SMILES |
CC(C(=O)NC1=CC(=CC=C1)Cl)SC2=NC(=O)C=C(N2)N |
SMILES |
CC(C(=O)NC1=CC(=CC=C1)Cl)SC2=NC(=CC(=O)N2)N |
Canonical SMILES |
CC(C(=O)NC1=CC(=CC=C1)Cl)SC2=NC(=O)C=C(N2)N |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
CB7833407 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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